2-(4-Allylpiperazin-1-yl)pyrimidine-5-amine

• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol
• IUPAC Name: 2-(4-prop-2-enylpiperazin-1-yl)pyrimidin-5-amine
• InChI: InChI=1S/C11H17N5/c1-2-3-15-4-6-16(7-5-15)11-13-8-10(12)9-14-11/h2,8-9H,1,3-7,12H2
• InChI Key: SUFCBJACXCDJKL-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C2=NC=C(C=N2)N

Description

2-(4-Allylpiperazin-1-yl)pyrimidine-5-amine is a useful research compound. Its molecular formula is C11H17N5 and its molecular weight is 219.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.84 g (17.0 mmol) of tin(II) chloride dihydrate were added to a solution of 530 mg (2.13 mmol) of 2-(4-allylpiperazin-1-yl)-5-nitropyrimidine from Example 16.1 in 20 ml of methanol and, after that, the reaction mixture was heated at reflux for 1 hour. After the solvent had been evaporated to dryness, the residue was treated with saturated aqueous sodium chloride solution and then made alkaline using dilute aqueous sodium hydroxide solution. After that, the aqueous reaction mixture was extracted with ethyl acetate. The solid which had precipitated out was filtered off with suction. The phases were then separated and the aqueous phase was extracted in each case twice with ethyl acetate and dichloromethane. After the combined organic phases had been dried over sodium sulfate, the drying agent had been filtered off and the solvent had been evaporated down to dryness, 220 mg (46% of theory) of the title compound were obtained.